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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dithallium chromate (Tl₂CrO₄) is an inorganic compound notable for its characteristic yellow

precipitate and its significant toxicity, a consequence of its constituent elements: thallium and

hexavalent chromium. This document provides a comprehensive overview of the synthesis,

physicochemical properties, and toxicological aspects of dithallium chromate. Detailed

experimental protocols for its preparation via precipitation are outlined, and its known physical

and chemical data are presented in a structured format for clarity. Due to the hazardous nature

of this compound, this guide also emphasizes the critical safety precautions necessary for its

handling and disposal.

Physicochemical Properties of Dithallium Chromate
Dithallium chromate is a yellow, crystalline solid under standard conditions. Its key

quantitative properties are summarized in the tables below for ease of reference and

comparison.

Table 1: General and Physical Properties of Dithallium Chromate
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Property Value Reference

Molecular Formula CrO₄Tl₂ [1]

Molar Mass 524.73 g/mol

Appearance Yellow rhombic crystals

Melting Point 633 °C

Density 6.91 g/cm³ (at 25 °C)

Table 2: Solubility of Dithallium Chromate in Water

Temperature (°C)
Solubility (g / 100 g of
water)

Reference

20 0.0042

60 0.03 [2]

100 0.2 [2]

Table 3: Thermodynamic Properties of Dithallium Chromate

Property Value Reference

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-934.2 kJ/mol (solid)

Standard Molar Gibbs Energy

of Formation (ΔfG⁰)
-850.6 kJ/mol (solid)

Standard Molar Entropy (S⁰) 282.3 J/(mol·K) (solid)

Synthesis of Dithallium Chromate
The synthesis of dithallium chromate is primarily achieved through a precipitation reaction in

an aqueous solution.[2][3] This method takes advantage of the low solubility of dithallium
chromate in water.[4][2]
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Experimental Protocol: Precipitation Method
This protocol is based on the reaction between a soluble thallium(I) salt and a soluble chromate

salt.[2][5]

Materials:

Thallium(I) nitrate (TlNO₃)

Potassium chromate (K₂CrO₄) or Potassium dichromate (K₂Cr₂O₇)

Potassium carbonate (K₂CO₃)

Deionized water

Asbestos felt or suitable filtration medium

Perforated platinum crucible (or equivalent)

Procedure:

Preparation of Reactant Solutions:

Prepare an aqueous solution of thallium(I) nitrate. A typical concentration for gravimetric

analysis is 10 g/L.[2]

Prepare an aqueous solution of potassium chromate or potassium dichromate.

Precipitation:

In a suitable reaction vessel, heat the thallium(I) nitrate solution to approximately 70-80

°C.[2]

Make the thallium(I) nitrate solution distinctly alkaline by adding a solution of potassium

carbonate.[2]

Slowly add the potassium chromate or potassium dichromate solution to the heated,

alkaline thallium(I) nitrate solution with constant stirring.
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A yellow precipitate of dithallium chromate will form immediately.[3]

Allow the precipitate to settle.

Isolation and Purification:

Filter the precipitate using a pre-weighed perforated platinum crucible containing an

asbestos felt.

Wash the precipitate with a mixture of alcohol and water to remove any soluble impurities.

[2]

Dry the precipitate at a low temperature to a constant weight.

Reaction Chemistry:

The reaction proceeds via a double displacement mechanism:

2 TlNO₃(aq) + K₂CrO₄(aq) → Tl₂CrO₄(s) + 2 KNO₃(aq)

If potassium dichromate is used in an alkaline solution, the dichromate ion is in equilibrium with

the chromate ion, which then reacts with the thallium(I) ions.[6][7]

Cr₂O₇²⁻(aq) + 2 OH⁻(aq) ⇌ 2 CrO₄²⁻(aq) + H₂O(l)

Synthesis Workflow Diagram
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Synthesis Workflow for Dithallium Chromate
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Caption: Workflow for the synthesis of dithallium chromate.
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Toxicological Profile
Both thallium and hexavalent chromium are highly toxic, making dithallium chromate a

hazardous substance that must be handled with extreme caution.[8][9]

Thallium Toxicity
Thallium is a cumulative poison that can be absorbed through ingestion, inhalation, or skin

contact.[8][10] The thallium(I) ion (Tl⁺) mimics the potassium ion (K⁺) in the body due to their

similar ionic radii, allowing it to enter cells via potassium uptake pathways and disrupt

numerous cellular processes.[8]

Key toxic effects of thallium include:

Neurological: Severe peripheral neuropathy, ataxia, tremors, and cranial nerve palsies are

common, often presenting 2 to 5 days after exposure.[6]

Dermatological: Alopecia (hair loss) is a characteristic sign that typically appears 2 to 3

weeks after exposure.[6]

Gastrointestinal: Nausea and vomiting may occur initially.[11]

Hexavalent Chromium Toxicity
Hexavalent chromium compounds are genotoxic and carcinogenic, particularly when inhaled.

[9] They can also cause skin sensitization and ulceration.[9] The toxicity of chromates is

attributed to the chromate ion (CrO₄²⁻).[12]

Key toxic effects of hexavalent chromium include:

Carcinogenicity: Chronic inhalation is linked to an increased risk of lung cancer.[7]

Dermal: Can cause allergic contact dermatitis and "chrome ulcers" upon prolonged skin

contact.[9]

Acute Toxicity: Ingestion of large amounts can lead to severe damage to the gastrointestinal,

respiratory, cardiovascular, hepatic, and renal systems, and can be fatal.[7]
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Logical Relationship of Toxicity

Toxicological Contributions to Dithallium Chromate
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Caption: Toxicity contributions of constituent ions.

Safety and Handling
Due to its high toxicity, dithallium chromate must be handled under strict safety protocols.

Engineering Controls: Work should be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Chemical-resistant gloves, a lab coat, and splash

goggles are mandatory. Respiratory protection may be required if there is a risk of generating

dust.

Handling: Avoid contact with skin and eyes. Do not ingest or inhale.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

Conclusion
Dithallium chromate is a readily synthesized inorganic compound with well-defined

physicochemical properties. Its primary significance in a research and development context lies
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in its high toxicity, stemming from both the thallium(I) and chromate ions. A thorough

understanding of its properties and the stringent safety measures required for its handling are

paramount for any professional working with this hazardous material. The experimental

protocol provided herein offers a clear and reproducible method for its synthesis, while the

tabulated data and diagrams serve as a quick reference for its key characteristics and

associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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